TrkB
  • GNF-5837
    GNF-5837
    • Cat. No.:
    • B607706
    • CAS No.:
    • 1033769-28-6
    • Molecular Formula:
    • C28H21F4N5O2
    • Molecular Weight:
    • 535.5 g/mol
    Description
    Tropomyosin-related kinases (Trks) are receptor tyrosine kinases activated by peptides, including neurotrophins. They have prominent roles in the development of central and peripheral nervous systems, vascular c...
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  • Cyclotraxin B
    Cyclotraxin B
    • Cat. No.:
    • B612440
    • CAS No.:
    • 1203586-72-4
    • Molecular Formula:
    • C48H73N13O17S3
    • Molecular Weight:
    • 1200.4 g/mol
    Description
    Cyclotraxin B is highly potent and selective TrkB receptor antagonist that inhibits BDNF-induced TrkB activity (IC50 = 0.30 nM). It allosterically changes the conformation of TrkB receptor, but does not change B...
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  • Cannflavin B
    Cannflavin B
    • Cat. No.:
    • B1205605
    • CAS No.:
    • 76735-58-5
    • Molecular Formula:
    • C21H20O6
    • Molecular Weight:
    • 368.4 g/mol
    Description
    Cannflavin B has been reported in Cannabis sativa and Dorstenia mannii with data available.
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  • AZ-23
    AZ-23
    • Cat. No.:
    • B1665896
    • CAS No.:
    • 915720-21-7
    • Molecular Formula:
    • C17H19ClFN7O
    • Molecular Weight:
    • 391.8 g/mol
    Description
    AZ-23 is a potent and selective tyrosine kinase (Trk) inhibitor having potential for therapeutic utility in neuroblastoma and multiple other cancers.
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  • Sitravatinib
    Sitravatinib
    • Cat. No.:
    • B1680992
    • CAS No.:
    • 1123837-84-2
    • Molecular Formula:
    • C33H29F2N5O4S
    • Molecular Weight:
    • 629.7 g/mol
    Description
    Sitravatinib is under investigation in clinical trial NCT03680521 (Neoadjuvant Sitravatinib in Combination With Nivolumab in Patients With Clear Cell Renal Cell Carcinoma).
    Sitravatinib is an orally bioavaila...
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  • Sitravatinib Malate
    Sitravatinib Malate
    • Cat. No.:
    • B3325933
    • CAS No.:
    • 2244864-88-6
    • Molecular Formula:
    • C37H35F2N5O9S
    • Molecular Weight:
    • 763.8 g/mol
    Description
    Sitravatinib Malate is the malate form of sitravatinib, an orally bioavailable, receptor tyrosine kinase (RTK) inhibitor, with potential antineoplastic activity. Upon administration, sitravatinib binds to and in...
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  • TrkB-IN-1
    TrkB-IN-1
    • Cat. No.:
    • B12381676
    • CAS No.:
    • 1609067-49-3
    • Molecular Formula:
    • C19H16N2O6
    • Molecular Weight:
    • 368.3 g/mol
    Description
    TrkB-IN-1 is a useful research compound. Its molecular formula is C19H16N2O6 and its molecular weight is 368.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TrkB-IN-1 suitable for many res...
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  • Trk-IN-7
    Trk-IN-7
    • Cat. No.:
    • B12413142
    • CAS No.:
    • Molecular Formula:
    • C18H17FN6O2
    • Molecular Weight:
    • 368.4 g/mol
    Description
    Trk-IN-7 is a useful research compound. Its molecular formula is C18H17FN6O2 and its molecular weight is 368.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Trk-IN-7 suitable for many rese...
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  • LM22B-10
    LM22B-10
    • Cat. No.:
    • B15608413
    • CAS No.:
    • Molecular Formula:
    • C27H33ClN2O4
    • Molecular Weight:
    • 485.0 g/mol
    Description
    LM22B-10 is a useful research compound. Its molecular formula is C27H33ClN2O4 and its molecular weight is 485.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LM22B-10 suitable for many res...
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  • NMS-P626
    NMS-P626
    • Cat. No.:
    • B15620068
    • CAS No.:
    • Molecular Formula:
    • C28H35F2N7O4S
    • Molecular Weight:
    • 603.7 g/mol
    Description
    NMS-P626 is a useful research compound. Its molecular formula is C28H35F2N7O4S and its molecular weight is 603.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NMS-P626 suitable for many re...
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